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Compound of Interest

Compound Name: Disulfur dinitride

CAS No.: 25474-92-4

Cat. No.: B1215722

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling, stabilization, and storage of

disulfur dinitride (S₂N₂). Given the compound's inherent instability, adherence to strict

protocols is critical for successful and safe experimentation.

Frequently Asked Questions (FAQs)
Q1: What is disulfur dinitride (S₂N₂), and why is it of interest?

A1: Disulfur dinitride is an inorganic chemical compound with the formula S₂N₂. It is a cyclic

molecule with alternating sulfur and nitrogen atoms in a nearly square planar ring.[1][2][3] Its

primary significance lies in its role as the precursor to the polymeric superconductor, poly(sulfur

nitride) ((SN)ₓ).[4][5]

Q2: What are the primary hazards associated with S₂N₂?

A2: S₂N₂ is a hazardous material due to its high reactivity and instability. Key hazards include:
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Explosive Decomposition: It can decompose explosively at temperatures above 30°C.[1][2]

[3]

Shock Sensitivity: The compound is sensitive to physical shock.[1][2]

Spontaneous Polymerization: In the solid state, it spontaneously polymerizes to form (SN)ₓ.

[1][2]

Reaction with Water: Traces of water will cause it to polymerize into tetrasulfur tetranitride

(S₄N₄).[1][2][6]

Q3: What is the recommended general approach for storing S₂N₂?

A3: Due to its instability, storing pure S₂N₂ for extended periods is not recommended. It is

typically synthesized immediately before use. For short-term storage or to handle the material

more safely, it can be stabilized by forming adducts with Lewis acids.[1][2][7] Stabilized adducts

are generally more robust than the free S₂N₂.

Q4: How can S₂N₂ be stabilized for storage and handling?

A4: The most effective method for stabilizing S₂N₂ is the formation of adducts with strong Lewis

acids. The Lewis acid coordinates to a nitrogen atom on the S₂N₂ ring, which increases its

stability. Examples of effective Lewis acids include boron trichloride (BCl₃), aluminum chloride

(AlCl₃), and antimony pentachloride (SbCl₅).[1][2][7]
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Problem Possible Cause(s) Recommended Solution(s)

Low or no yield of S₂N₂ during

synthesis.

1. Incorrect Temperature: The

furnace temperature for the

thermal decomposition of S₄N₄

is outside the optimal 250–300

°C range.[1] 2. Inefficient

Catalyst: The silver wool used

as a catalyst may be

contaminated or have

insufficient surface area. 3.

System Leak: The synthesis is

conducted under low pressure

(1 mmHg), and any leaks will

impair the sublimation and

deposition process.[1]

1. Verify Temperature:

Calibrate the furnace and

ensure the temperature is

stable within the specified

range. 2. Prepare Catalyst:

Use fresh, clean silver wool for

each synthesis. 3. Check for

Leaks: Perform a leak check

on the vacuum apparatus

before starting the synthesis.

Premature polymerization of

S₂N₂ in the collection trap.

1. Elevated Temperature: The

cold trap is not maintained at a

sufficiently low temperature

(e.g., 0°C).[4] 2. Presence of

Moisture: Traces of water in

the apparatus will catalyze

polymerization to S₄N₄.[1][2]

1. Maintain Cold Trap: Ensure

the cold finger or trap is

consistently kept at the target

temperature (e.g., with an ice

bath). 2. Thoroughly Dry

Apparatus: Oven-dry all

glassware and assemble the

apparatus while hot to prevent

condensation. Purge the

system with an inert gas before

applying a vacuum.

S₂N₂ sample darkens or turns

blue-black upon storage.

Spontaneous Polymerization:

The colorless S₂N₂ crystals are

polymerizing into metallic,

golden (SN)ₓ. A blue-black

intermediate is often observed

during this process.[4]

This indicates the

decomposition of the pure

sample. If stabilized material is

required, the S₂N₂ should be

immediately used to form a

Lewis acid adduct. If the goal

is to produce (SN)ₓ, the

polymerization can be allowed

to proceed and can be
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completed by gentle heating to

75°C.[4]

Formation of an insoluble

white powder when reacting

S₂N₂ with a Lewis acid.

Reaction with Moisture: The

Lewis acid or the solvent may

have been contaminated with

water, leading to hydrolysis

products.

Use freshly distilled/dried

solvents and ensure the Lewis

acid has been stored under

anhydrous conditions. Perform

the reaction under a dry, inert

atmosphere (e.g., in a

glovebox or using Schlenk

techniques).

Quantitative Data Summary
Table 1: Physical and Chemical Properties of Disulfur Dinitride (S₂N₂)

Property Value Source(s)

Molar Mass 92.1444 g/mol [1]

Appearance Colorless crystals [1][6]

Decomposition Temperature > 30°C (explosive) [1][2][3]

Solubility Soluble in diethyl ether [1]

S–N Bond Length 165.1 pm and 165.7 pm [1][2]

Molecular Geometry Nearly square and planar [1][2]

Table 2: Examples of Stabilized S₂N₂ Adducts
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Adduct Formula Lewis Acid Stoichiometry

S₂N₂·BCl₃ Boron trichloride 1:1

S₂N₂·2AlCl₃ Aluminum chloride 1:2

S₂N₂·SbCl₅ Antimony pentachloride 1:1

S₂N₂·2SbCl₅ Antimony pentachloride 1:2

Source:[1][2][7]

Experimental Protocols
Protocol 1: Synthesis of Disulfur Dinitride (S₂N₂)

Warning: This procedure involves a shock-sensitive and explosive compound and should only

be performed by trained personnel in a controlled laboratory setting with appropriate safety

measures, including a blast shield.

Materials:

Tetrasulfur tetranitride (S₄N₄)

Silver wool

Two-stage pyrolysis tube

Vacuum pump capable of reaching < 1 mmHg

Cold trap (e.g., a U-tube or cold finger)

Dewar flask with ice or a cryocooler

Procedure:

Apparatus Setup: Assemble the pyrolysis apparatus consisting of a tube packed with silver

wool situated inside a tube furnace, connected to a cold trap and a high-vacuum line. Ensure

all glassware is scrupulously dried.
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Precursor Loading: Place a small quantity of S₄N₄ in the end of the pyrolysis tube, upstream

from the silver wool.

Evacuation: Evacuate the entire system to a pressure of approximately 1 mmHg.

Heating: Heat the silver wool to 250–300 °C using the tube furnace.[1]

Sublimation: Gently heat the S₄N₄ to induce sublimation. The gaseous S₄N₄ will pass over

the hot silver wool.

Catalytic Conversion: The S₄N₄ thermally cracks, and the silver wool catalyzes the

conversion to S₂N₂.[1][7]

Collection: The gaseous S₂N₂ product will travel to the cold trap, which should be maintained

at 0 °C, where it will deposit as colorless crystals.[4]

Isolation: Once a sufficient amount of S₂N₂ has been collected, stop the sublimation of S₄N₄

and turn off the furnace. Allow the apparatus to cool completely before carefully venting the

system with a dry, inert gas (e.g., argon or nitrogen) and isolating the collected S₂N₂. The

product should be used immediately or stabilized.

Protocol 2: Stabilization of S₂N₂ via Lewis Acid Adduct Formation (General Procedure)

Warning: This procedure should be performed under an inert atmosphere (e.g., in a glovebox)

due to the sensitivity of S₂N₂ and the Lewis acids to moisture.

Materials:

Freshly synthesized S₂N₂

Anhydrous Lewis acid (e.g., SbCl₅, BCl₃)

Anhydrous, non-coordinating solvent (e.g., dichloromethane)

Schlenk flask or similar reaction vessel

Procedure:
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Dissolution: In an inert atmosphere, dissolve the freshly prepared S₂N₂ in a minimal amount

of cold, anhydrous dichloromethane.

Lewis Acid Addition: Slowly add a solution of the chosen Lewis acid (e.g., SbCl₅) in

anhydrous dichloromethane to the S₂N₂ solution while maintaining a low temperature (e.g.,

-78 °C using a dry ice/acetone bath). The stoichiometry of the adduct can be controlled by

the molar ratio of the reactants.[7]

Precipitation: The S₂N₂-Lewis acid adduct will typically precipitate from the solution as a

crystalline solid.

Isolation: Isolate the solid product by filtration under an inert atmosphere.

Washing and Drying: Wash the adduct with a small amount of cold, anhydrous solvent to

remove any unreacted starting materials and then dry it under vacuum.

Storage: Store the resulting adduct in a tightly sealed container under an inert atmosphere in

a cool, dark place.
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Decomposition Conditions

Resulting Products

S₂N₂

(Unstable Monomer)

> 30°C or Shock Solid State (Spontaneous) Trace H₂O Lewis Acid (e.g., SbCl₅)

Explosive Decomposition
(N₂, S)

Yields

Poly(sulfur nitride)
(SN)ₓ

Polymerizes to

Tetrasulfur Tetranitride
S₄N₄

Polymerizes to

Stabilized Adduct
S₂N₂·LA

Forms (Stabilizes)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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